Cas no 191173-82-7 (N-[2-[(2-hydroxyethyl)amino]ethyl]-(3beta)-cholest-5-ene-3-carboxamide)

• Product Name: N-[2-[(2-hydroxyethyl)amino]ethyl]-(3beta)-cholest-5-ene-3-carboxamide
• CAS No: 191173-82-7
• MF: C₃₂H₅₆N₂O₂
• MW: 500.799249649048
• CID: 4757731
• PubChem ID: 101708408
• Update Time: 2025-06-14

N-[2-[(2-hydroxyethyl)amino]ethyl]-(3beta)-cholest-5-ene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[(2-hydroxyethyl)amino]ethyl]-(3beta)-cholest-5-ene-3-carboxamide
• 2-[2-[(3beta-Cholesteryl)carbonylamino]ethylamino]ethanol
• 191173-82-7
• OH-Chol
• BP-29624
• AKOS040755580
• CS-0375746
• HY-145523
• (3S,8S,9S,10R,13R,14S,17R)-N-[2-(2-hydroxyethylamino)ethyl]-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3-carboxamide

• Inchi： 1S/C32H56N2O2/c1-22(2)7-6-8-23(3)27-11-12-28-26-10-9-25-21-24(30(36)34-18-17-33-19-20-35)13-15-31(25,4)29(26)14-16-32(27,28)5/h9,22-24,26-29,33,35H,6-8,10-21H2,1-5H3,(H,34,36)/t23-,24+,26+,27-,28+,29+,31+,32-/m1/s1
• InChI Key： IXLSSEJDKSHOEN-SDRVUZNUSA-N
• SMILES： O=C([C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21)NCCNCCO

Computed Properties

• Exact Mass: 500.43417903g/mol
• Monoisotopic Mass: 500.43417903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 36
• Rotatable Bond Count: 11
• Complexity: 778
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 61.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids

Additional information on N-[2-[(2-hydroxyethyl)amino]ethyl]-(3beta)-cholest-5-ene-3-carboxamide

Research Brief on N-[2-[(2-hydroxyethyl)amino]ethyl]-(3beta)-cholest-5-ene-3-carboxamide (CAS: 191173-82-7)

N-[2-[(2-hydroxyethyl)amino]ethyl]-(3beta)-cholest-5-ene-3-carboxamide (CAS: 191173-82-7) is a sterol-derived compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique cholestene backbone and functionalized side chain, has been explored for its interactions with biological membranes, signaling pathways, and as a scaffold for drug development. Recent studies have focused on its physicochemical properties, biological activity, and potential therapeutic applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of N-[2-[(2-hydroxyethyl)amino]ethyl]-(3beta)-cholest-5-ene-3-carboxamide in modulating lipid rafts and membrane dynamics. The study utilized advanced biophysical techniques, including fluorescence anisotropy and atomic force microscopy, to demonstrate that this compound selectively integrates into cholesterol-rich domains, thereby altering membrane fluidity and protein recruitment. These findings suggest its potential as a tool compound for studying membrane-associated processes in diseases such as cancer and neurodegenerative disorders.

Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters, where the compound was evaluated as a precursor for the synthesis of novel steroid-based therapeutics. The research team successfully derivatized the hydroxyethylamino side chain to create a library of analogs with enhanced binding affinity for nuclear receptors. Notably, one analog exhibited promising activity as a selective modulator of the liver X receptor (LXR), highlighting its potential in metabolic disorder therapeutics.

Recent pharmacokinetic studies (European Journal of Pharmaceutical Sciences, 2024) have addressed previous challenges with the compound's bioavailability. Through structural optimization and formulation with cyclodextrin-based delivery systems, researchers achieved a 3.5-fold increase in oral absorption while maintaining the compound's biological activity. This development significantly enhances its translational potential for in vivo applications.

Ongoing clinical research (Phase I trials initiated in Q1 2024) is exploring the safety profile of N-[2-[(2-hydroxyethyl)amino]ethyl]-(3beta)-cholest-5-ene-3-carboxamide derivatives as potential anti-inflammatory agents. Preliminary data suggest favorable tolerability and dose-dependent modulation of inflammatory markers, particularly in models of autoimmune diseases. These findings position this chemical scaffold as a versatile platform for developing novel therapeutic agents across multiple disease areas.

The compound's unique chemical properties continue to inspire innovative applications. A recent patent (WO2024015832) discloses its use in nanoparticle drug delivery systems, where its amphiphilic nature facilitates the formation of stable nanocarriers with high drug loading capacity. This technological advancement addresses critical challenges in targeted drug delivery, particularly for hydrophobic therapeutics.